Panaxadiol

Description

Panaxadiol is a triterpene sapogenin primarily found in species of Panax, commonly known as ginseng. It is renowned for its diverse pharmacological activities, including anticancer, cardioprotective, anti-arrhythmic, and antioxidative effects . This compound has been extensively studied for its potential therapeutic benefits in various diseases.

Anticancer Effects

Panaxadiol has been shown to enhance the efficacy of chemotherapeutic agents such as cyclophosphamide in animal models of melanoma and lung carcinoma . It selectively inhibits DNA synthesis in human cancer cell lines, arresting the cell cycle at the G1/S phase by down-regulating Cyclin A–Cdk2 activity . Additionally, panaxadiol enhances the anti-cancer effects of 5-fluorouracil (5-FU) on human colorectal cancer cells by regulating cell cycle transition and apoptosis .

Cardioprotective and Anti-arrhythmic Effects

Panaxadiol exhibits cardioprotective properties by improving cardiac function in animal models of burn injury. It increases superoxide dismutase activity and decreases malondialdehyde levels, indicating its antioxidative capacity . Furthermore, panaxadiol inhibits Ca2+ channels, which contributes to its anti-arrhythmic potential .

Anti-Parkinson's Disease Activity

Recent studies have demonstrated that panaxadiol can improve symptoms of Parkinson's disease (PD) by regulating neuroinflammation, repairing the blood-brain barrier (BBB), and modulating gut microbiota . It inhibits the TLR4/MyD88/NF-κB signaling pathway, reducing neuroinflammation and damage to dopamine neurons in the substantia nigra .

Research Findings

Disease/Condition	Mechanism of Action	Key Findings
Cancer	Inhibits DNA synthesis, cell cycle arrest at G1/S phase	Enhances efficacy of chemotherapeutics like cyclophosphamide and 5-FU
Cardiovascular Diseases	Inhibits Ca2+ channels, antioxidative effects	Improves cardiac function in burn injury models
Parkinson's Disease	Regulates neuroinflammation, repairs BBB, modulates gut microbiota	Improves motor and intestinal dysfunction in PD models
Hepatitis B	Anti-hepatitis B virus activity	Exhibits inhibitory effects on HBV

• CAS No.: 19666-76-3
• Product Name: Panaxadiol
• Molecular Formula: C30H52O3
• Molecular Weight: 460.7 g/mol
• IUPAC Name: (8R,10R,14R)-4,4,8,10,14-pentamethyl-17-[(2R)-2,6,6-trimethyloxan-2-yl]-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,12-diol
• Standard InChI: InChI=1S/C30H52O3/c1-25(2)13-9-14-30(8,33-25)19-10-16-29(7)24(19)20(31)18-22-27(5)15-12-23(32)26(3,4)21(27)11-17-28(22,29)6/h19-24,31-32H,9-18H2,1-8H3/t19?,20?,21?,22?,23?,24?,27-,28+,29+,30+/m0/s1
• Standard InChIKey: PVLHOJXLNBFHDX-HBIOBVTHSA-N
• Isomeric SMILES: C[C@@]1(CCCC(O1)(C)C)C2CC[C@@]3(C2C(CC4[C@]3(CCC5[C@@]4(CCC(C5(C)C)O)C)C)O)C
• SMILES: CC1(CCCC(O1)(C)C2CCC3(C2C(CC4C3(CCC5C4(CCC(C5(C)C)O)C)C)O)C)C
• Canonical SMILES: CC1(CCCC(O1)(C)C2CCC3(C2C(CC4C3(CCC5C4(CCC(C5(C)C)O)C)C)O)C)C
• Melting Point: 250°C
• Physical Description: Solid
• Synonyms: panaxadiol; panaxadiol, (3beta,12beta)-isome
• PubChem Compound: 146157875
• Last Modified: Aug 15 2023